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Compound of Interest

Compound Name: Deoxycholic acid-d6

Cat. No.: B12408387

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deoxycholic acid (DCA), a secondary bile acid produced by gut microbiota, is a significant
signaling molecule involved in various cellular processes, including cell proliferation, apoptosis,
and inflammation. Its deuterated analog, Deoxycholic acid-d6 (DCA-d6), offers a stable
isotope-labeled standard for use in mass spectrometry-based tracer studies and
pharmacokinetic analysis, allowing researchers to track its metabolic fate and quantify its
presence in complex biological samples.[1][2][3] The replacement of hydrogen atoms with
deuterium can also enhance metabolic stability, potentially leading to a longer half-life in vitro
and in vivo without significantly altering the molecule's biological activity.[2][4][5]

These application notes provide detailed protocols for utilizing Deoxycholic acid-d6 in various
cell-based assays to investigate its effects on cellular signaling pathways and functions.

Physicochemical Properties and Handling
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Property Value Reference
Molecular Formula C24H34D604 [1]
Molecular Weight 398.61 g/mol [1]
Appearance Crystalline solid [6]

Store at -20°C for long-term
Storage N [1][6]
stability.

Soluble in organic solvents

such as ethanol, DMSO, and
Solubility dimethyl formamide (DMF). [6]

Sparingly soluble in aqueous

buffers.

Stock Solution Preparation:

To prepare a stock solution, dissolve Deoxycholic acid-d6 in a suitable organic solvent such
as DMSO.[6] For example, to prepare a 10 mM stock solution, dissolve 3.99 mg of DCA-d6 in 1
mL of DMSO. For cell-based assays, it is recommended to first dissolve DCA-d6 in an organic
solvent and then dilute it with the appropriate aqueous buffer or cell culture medium to the
desired final concentration.[6] Ensure the final concentration of the organic solvent in the cell
culture medium is minimal (typically <0.1%) to avoid solvent-induced cytotoxicity.

Cellular Mechanisms and Signaling Pathways

Deoxycholic acid has been shown to influence several key signaling pathways, making it a
molecule of interest in cancer research and metabolic studies.

1. B-Catenin Signaling Pathway:

In colon cancer cells, DCA at physiologically relevant concentrations (5-50 puM) can activate the
-catenin signaling pathway.[7][8][9] This activation involves the tyrosine phosphorylation of (3-
catenin, leading to its stabilization and translocation into the nucleus.[7][8] In the nucleus, B-
catenin acts as a transcriptional co-activator, upregulating the expression of target genes such
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as urokinase-type plasminogen activator (uPA), its receptor (UPAR), and cyclin D1.[7][8][9] This
cascade of events can promote cancer cell proliferation, invasion, and metastasis.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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